Cas no 2137738-86-2 (6,8-Difluoro-2-propoxyquinoline-3-carboxylic acid)

• Product Name: 6,8-Difluoro-2-propoxyquinoline-3-carboxylic acid
• CAS No: 2137738-86-2
• MF: C₁₃H₁₁F₂NO₃
• MW: 267.228150606155
• CID: 6288289
• PubChem ID: 165450679
• Update Time: 2025-06-25

6,8-Difluoro-2-propoxyquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137738-86-2
• EN300-703757
• 6,8-difluoro-2-propoxyquinoline-3-carboxylic acid
• 6,8-Difluoro-2-propoxyquinoline-3-carboxylic acid

• Inchi： 1S/C13H11F2NO3/c1-2-3-19-12-9(13(17)18)5-7-4-8(14)6-10(15)11(7)16-12/h4-6H,2-3H2,1H3,(H,17,18)
• InChI Key： SYSUXWLBAKJYSQ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=CC(C(=O)O)=C(N=C21)OCCC)F

Computed Properties

• Exact Mass: 267.07069954g/mol
• Monoisotopic Mass: 267.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.4Ų

Additional information on 6,8-Difluoro-2-propoxyquinoline-3-carboxylic acid

Introduction to 6,8-Difluoro-2-propoxyquinoline-3-carboxylic acid (CAS No. 2137738-86-2)

6,8-Difluoro-2-propoxyquinoline-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2137738-86-2, is a fluorinated quinoline derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a broad spectrum of biological activities, making it a valuable scaffold for drug discovery and development. The presence of fluorine atoms and an ester group in its structure imparts unique electronic and steric properties, which can modulate its interaction with biological targets.

The quinoline core is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives having been explored for their antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The introduction of fluorine substituents at the 6- and 8-positions enhances the lipophilicity and metabolic stability of the molecule, while the propoxy group at the 2-position introduces additional functional flexibility. These structural features make 6,8-Difluoro-2-propoxyquinoline-3-carboxylic acid a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives with improved pharmacokinetic profiles and enhanced biological activity. The compound 6,8-Difluoro-2-propoxyquinoline-3-carboxylic acid has been studied for its potential role in inhibiting specific enzymes and receptors involved in diseases such as cancer and infectious disorders. Its structural analogs have shown promising results in preclinical studies, particularly in terms of selective targeting and reduced toxicity compared to conventional therapeutics.

One of the most compelling aspects of 6,8-Difluoro-2-propoxyquinoline-3-carboxylic acid is its versatility as a chemical scaffold. Researchers have leveraged its unique structure to design molecules that can interact with a variety of biological targets. For instance, modifications to the propoxy group have been explored to enhance binding affinity to certain protein kinases, which are key players in cancer signaling pathways. Additionally, the fluorine atoms have been shown to improve the compound's resistance to metabolic degradation, thereby extending its half-life in vivo.

The synthesis of 6,8-Difluoro-2-propoxyquinoline-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the growing expertise in handling fluorinated heterocycles.

Recent advancements in computational chemistry have further accelerated the discovery process for derivatives of 6,8-Difluoro-2-propoxyquinoline-3-carboxylic acid. Molecular modeling studies have been instrumental in predicting binding interactions with biological targets, allowing researchers to optimize lead compounds before moving into costly wet-lab experiments. This interdisciplinary approach combines traditional organic synthesis with cutting-edge computational methods to streamline drug development pipelines.

The pharmacological profile of 6,8-Difluoro-2-propoxyquinoline-3-carboxylic acid has been extensively evaluated through both in vitro and in vivo assays. Initial studies have revealed its potential as an inhibitor of certain enzymes implicated in inflammation and cancer progression. The compound's ability to modulate these pathways suggests its utility as a therapeutic agent or as a tool compound for mechanistic studies. Furthermore, its structural similarity to known bioactive molecules makes it an attractive candidate for structure-based drug design efforts.

Future research directions for 6,8-Difluoro-2-propoxyquinoline-3-carboxylic acid include exploring its potential applications in treating multidrug-resistant infections and rare genetic disorders. The quinoline scaffold has historically been successful in combating infectious diseases, and the modifications introduced in this derivative may enhance its efficacy against emerging pathogens. Additionally, investigating its interactions with nucleic acids could uncover novel therapeutic strategies for cancers driven by aberrant gene expression.

The regulatory landscape for new pharmaceutical compounds like 6,8-Difluoro-2-propoxyquinoline-3-carboxylic acid is stringent but well-established. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous safety assessments are critical steps before any new drug can reach clinical trials. The growing body of preclinical data supports continued investment into this area of research, with the hope that it will yield breakthroughs in treating challenging medical conditions.

In conclusion,6,8-Difluoro-2-propoxyquinoline-3-carboxylic acid (CAS No. 2137738-86-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis highlights modern synthetic methodologies while its pharmacological potential underscores its value as a drug development candidate. As research progresses，this compound is poised to contribute substantially to addressing unmet medical needs across multiple therapeutic domains.